4-(4-Benzyloxyphenyl)-2-nitrobenzoic acid, 95%

• IUPAC Name: 2-nitro-4-(4-phenylmethoxyphenyl)benzoic acid
• InChI: InChI=1S/C20H15NO5/c22-20(23)18-11-8-16(12-19(18)21(24)25)15-6-9-17(10-7-15)26-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,22,23)
• InChI Key: NLQLZGUCCXYXTA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=CC(=C(C=C3)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C20H15NO5
• DSSTOX Substance ID: DTXSID30692270
• Molecular Weight: 349.3 g/mol
• CAS RN: 1261893-95-1

Description

4-(4-Benzyloxyphenyl)-2-nitrobenzoic acid, 95% (4-BPNB) is a synthetic organic compound with a molecular formula of C14H12NO4 and a molecular weight of 256.24 g/mol. It is a white, crystalline solid that is soluble in water and most organic solvents. 4-BPNB is a commonly used reagent in organic synthesis and has a wide range of applications in scientific research.

Scientific Research Applications

4-(4-Benzyloxyphenyl)-2-nitrobenzoic acid, 95% has a wide range of applications in scientific research. It is used in the synthesis of a variety of compounds such as 4-benzyloxyphenyl-2-hydroxybenzoic acid, 4-benzyloxyphenyl-2-amino benzoic acid, and 4-benzyloxyphenyl-2-acetyl benzoic acid. It is also used in the synthesis of novel compounds such as 4-benzyloxyphenyl-2-thiophenecarboxylic acid, 4-benzyloxyphenyl-2-thiazolecarboxylic acid, and 4-benzyloxyphenyl-2-imidazolecarboxylic acid. Additionally, 4-(4-Benzyloxyphenyl)-2-nitrobenzoic acid, 95% is used in the synthesis of polymers and other materials such as polystyrene, polyurethane, polyamide, and polyvinyl chloride.

Mechanism of Action

4-(4-Benzyloxyphenyl)-2-nitrobenzoic acid, 95% is an aromatic compound with a benzene ring structure, which makes it an excellent substrate for the formation of covalent bonds with other molecules. 4-(4-Benzyloxyphenyl)-2-nitrobenzoic acid, 95% is capable of forming hydrogen bonds, van der Waals forces, and other non-covalent interactions with other molecules. This allows it to form complexes with other molecules and to catalyze reactions.
Biochemical and Physiological Effects
4-(4-Benzyloxyphenyl)-2-nitrobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 4-(4-Benzyloxyphenyl)-2-nitrobenzoic acid, 95% is capable of inhibiting the activity of various enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and cytochrome P450 (CYP) enzymes. Additionally, 4-(4-Benzyloxyphenyl)-2-nitrobenzoic acid, 95% has been shown to have anti-inflammatory, antifungal, and antiviral properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(4-Benzyloxyphenyl)-2-nitrobenzoic acid, 95% in laboratory experiments is its low toxicity. It has been shown to have a low acute toxicity in animal models and is not known to be carcinogenic or teratogenic. Additionally, 4-(4-Benzyloxyphenyl)-2-nitrobenzoic acid, 95% is relatively stable and is not easily degraded by light or heat.
However, 4-(4-Benzyloxyphenyl)-2-nitrobenzoic acid, 95% is not suitable for use in certain laboratory experiments due to its low solubility in water. Additionally, it is not suitable for use in certain types of reactions due to its relatively low reactivity.

Future Directions

The future of 4-(4-Benzyloxyphenyl)-2-nitrobenzoic acid, 95% is promising, as it has a wide range of applications in scientific research. Future research should focus on exploring the potential of 4-(4-Benzyloxyphenyl)-2-nitrobenzoic acid, 95% in the synthesis of novel compounds and materials, as well as in the development of new pharmaceuticals. Additionally, further research should be conducted to investigate the biochemical and physiological effects of 4-(4-Benzyloxyphenyl)-2-nitrobenzoic acid, 95%, as well as its potential for use in drug delivery systems. Finally, further research should be conducted to develop methods for improving the solubility of 4-(4-Benzyloxyphenyl)-2-nitrobenzoic acid, 95% in water, as this would enable its use in a wider range of laboratory experiments.

Synthesis Methods

4-(4-Benzyloxyphenyl)-2-nitrobenzoic acid, 95% can be synthesized using a three-step reaction sequence. The first step involves the reaction of 4-hydroxybenzoic acid with benzyl bromide in the presence of a base to give 4-benzyloxybenzoic acid, which is then nitrated with nitric acid to give 4-benzyloxy-2-nitrobenzoic acid. This is then reduced with sodium borohydride to give 4-(4-Benzyloxyphenyl)-2-nitrobenzoic acid, 95%.